N-(3,4-dimethylphenyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide

• IUPAC Name: N-(3,4-dimethylphenyl)-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide
• InChI: InChI=1S/C20H21N3O2/c1-13-5-4-6-16(11-13)20-22-19(25-23-20)10-9-18(24)21-17-8-7-14(2)15(3)12-17/h4-8,11-12H,9-10H2,1-3H3,(H,21,24)
• InChI Key: DRUKLBCNDJWPJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)CCC(=O)NC3=CC(=C(C=C3)C)C
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

N-(3,4-dimethylphenyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide, also known as DMTCP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

N-(3,4-dimethylphenyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide works by binding to the hydrophobic pocket of proteins, leading to changes in their conformation and function. This property has made it a useful tool for studying protein-protein interactions and protein dynamics.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide has been shown to exhibit low cytotoxicity and good biocompatibility, making it a promising candidate for biological applications. It has been used for imaging and tracking of cancer cells, as well as for studying protein aggregation in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,4-dimethylphenyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide is its high stability and photostability, which makes it a useful tool for long-term imaging experiments. However, its hydrophobic nature can also limit its solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several promising directions for future research on N-(3,4-dimethylphenyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide. One area of interest is the development of new synthetic methods for N-(3,4-dimethylphenyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide and its derivatives, which could lead to improved properties and applications. Additionally, there is potential for using N-(3,4-dimethylphenyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide as a drug delivery vehicle or for developing new imaging techniques for studying biological systems. Finally, further studies are needed to better understand the mechanism of action of N-(3,4-dimethylphenyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide and its interactions with proteins and other biomolecules.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide involves the reaction of 3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanoic acid with 3,4-dimethylaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is purified through column chromatography to obtain pure N-(3,4-dimethylphenyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide.

Scientific Research Applications

N-(3,4-dimethylphenyl)-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide has been extensively studied for its potential applications in various fields, including optoelectronics, materials science, and biological imaging. It has been used as a fluorescent probe for detecting protein-protein interactions, as well as a building block for synthesizing functional materials such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs).